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Compound of Interest

Compound Name: Basic Blue 54

Cat. No.: B078339

Audience: Researchers, scientists, and drug development professionals.

Introduction

Basic Blue 54 (C.1. 11052) is a cationic dye belonging to the single azo class of molecules.[1] It
presents as a blue-green powder and is soluble in water.[1][2] Its chemical formula is
C18H22N40s5S2, with a molecular weight of 438.52 g/mol .[1][2][3][4] Accurate quantification of
such dyes is crucial in various fields, including textile manufacturing, quality control, and
environmental monitoring.

UV-Visible spectrophotometry offers a simple, cost-effective, and robust method for determining
the concentration of colored compounds in solution.[5] The technique is based on the Beer-
Lambert Law, which establishes a linear relationship between the absorbance of light by a
solution and the concentration of the absorbing species.[5] By measuring the absorbance of a
Basic Blue 54 solution at its wavelength of maximum absorbance (Amax), its concentration can
be reliably determined. This document provides a detailed protocol for this analytical method.

Principle of the Method

The chromophoric structure of Basic Blue 54 absorbs light in the visible region of the
electromagnetic spectrum. A spectrophotometer measures the intensity of this absorption. To
quantify an unknown sample, a calibration curve is first established by measuring the
absorbance of several standard solutions of known concentrations. The absorbance of the
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unknown sample is then measured under the same conditions, and its concentration is
calculated by interpolating from the linear regression of the calibration curve.[5]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the spectrophotometric
analysis of a basic blue dye. These values serve as a reference, and experimental verification
IS recommended.

Parameter Value Source

Wavelength of Max.

Absorbance (Amax) =671 nm (in water) o]

Molar Absorptivity (€) 6.1 x 10* L mol~t cm~1 [6]
Linearity Range 0.15 - 8.0 mg/L [6]

Limit of Detection (LOD) 0.048 mg/L [6]
Molecular Weight 438.52 g/mol [1112][3]
CAS Registry Number 15000-59-6 [1112][31[4]

Experimental Protocol
Materials and Equipment

e Chemicals:

o Basic Blue 54 powder (analytical standard)

o Deionized (DI) water or appropriate spectroscopic grade solvent
e Equipment:

o Dual-beam UV-Visible spectrophotometer

o 10 mm path length quartz or glass cuvettes

o Analytical balance (4-decimal place)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Application_Note_Spectrophotometric_Determination_of_Disperse_Blue_54.pdf
https://www.researchgate.net/figure/Absorption-spectra-of-dye-Brilliant-Blue-18-mg-L-A-1-1-Reactive-Blue-14-mg-L-A-1_fig3_230711657
https://www.researchgate.net/figure/Absorption-spectra-of-dye-Brilliant-Blue-18-mg-L-A-1-1-Reactive-Blue-14-mg-L-A-1_fig3_230711657
https://www.researchgate.net/figure/Absorption-spectra-of-dye-Brilliant-Blue-18-mg-L-A-1-1-Reactive-Blue-14-mg-L-A-1_fig3_230711657
https://www.researchgate.net/figure/Absorption-spectra-of-dye-Brilliant-Blue-18-mg-L-A-1-1-Reactive-Blue-14-mg-L-A-1_fig3_230711657
http://www.worlddyevariety.com/basic-dyes/basic-blue-54.html
https://www.chinainterdyes.com/basic-dye/BASIC-BLUE-54.html
https://www.biosynth.com/p/FB179781/15000-59-6-basic-blue-54
http://www.worlddyevariety.com/basic-dyes/basic-blue-54.html
https://www.chinainterdyes.com/basic-dye/BASIC-BLUE-54.html
https://www.biosynth.com/p/FB179781/15000-59-6-basic-blue-54
https://www.dyestuff.co.in/basic-blue-54-dyes-8518958.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Class A volumetric flasks (e.g., 100 mL, 50 mL, 10 mL)
o Class A volumetric pipettes

o Ultrasonic bath

Experimental Workflow Diagram
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Preparation

1. Prepare Stock Solution
(e.g., 100 mg/L)

2. Create Calibration Standards
(Serial Dilution)

Measurement

3. Determine Amax
(Scan a mid-range standard)

4. Measure Standards
(Generate Calibration Curve)

5. Measure Unknown Sample
(Record Absorbance)

Analysis

6. Plot Absorbance vs. Conc.
(Perform Linear Regression)

:

7. Calculate Concentration
(Interpolate from curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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